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Chloropicrin & Dichloronitromethane Data

The table below summarizes key data for chloropicrin and its metabolite, dichloronitromethane.

Chloropicrin is a widely used soil fumigant, and dichloronitromethane is one of its primary degradation

products [1].

Property / Metric
Chloropicrin
(CCl₃NO₂)

Dichloronitromethane
(CHCl₂NO₂)

Notes / Experimental Context

Basic Chemical
Properties

Molecular Formula CCl₃NO₂ [2] Information not in search
results

Dichloronitromethane is
identified as a metabolite of

Chloropicrin [1].

Water Solubility (at

25°C)

2 g/L [2] Information not in search

results

Vapor Pressure (at

25°C)

23.2 mmHg [2] Information not in search

results

High volatility drives emission

losses after soil application [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s596882?utm_src=pdf-body
https://www.smolecule.com/products/s596882?utm_src=pdf-interest
https://www.smolecule.com/products/s596882?utm_src=pdf-body
https://www.smolecule.com/products/s596882?utm_src=pdf-body
https://www.smolecule.com/products/s596882?utm_src=pdf-body
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1208973/full
https://en.wikipedia.org/wiki/Chloropicrin
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1208973/full
https://en.wikipedia.org/wiki/Chloropicrin
https://en.wikipedia.org/wiki/Chloropicrin
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0129448
https://www.smolecule.com/products/s596882?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property / Metric
Chloropicrin
(CCl₃NO₂)

Dichloronitromethane
(CHCl₂NO₂)

Notes / Experimental Context

Adsorption &
Degradation

Soil Adsorption

Coefficient (Koc)

25 cm³/g [2] Information not in search

results

Indicates low to moderate

adsorption to soil organic
matter.

Half-Life in Soil 13.6 hours (in
control soil) [3]

Degrades more rapidly in
biochar than soil [3]

Half-life decreased to 6.4 hours
in soil amended with 5% biochar

[3].

Maximum Biochar

Adsorption
Capacity

< 5 mg/g [3] Information not in search

results

Measured for biochar derived

from wood pyrolyzed at 400°C
[3].

Emission &
Concentration
Impact

Emission

Reduction with
Biochar

85.7% - 97.7%

[3]

Information not in search

results

Achieved with biochar

amendment of 2% to 5% (w/w)
in top 5 cm of soil [3].

Soil Gas-Phase
Concentration

Reduced in top
5 cm soil [3]

Information not in search
results

Biochar amendment reduced
concentration in the soil air

phase within 48 hours [3].

Detailed Experimental Protocols

The data in the table above comes from two key experimental setups focused on controlling chloropicrin's

environmental impact.

Biochar Amendment for Emission Reduction
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This study investigated using biochar to adsorb chloropicrin and reduce its emissions from soil [3].

Soil Column Setup: Scientists packed sandy loam soil into stainless-steel columns (15 cm diameter,
72 cm length) to a bulk density of 1.3 g/cm³.

Biochar Application: Biochar, produced from wood pyrolyzed at 400°C, was mixed into the top 5 cm
layer of soil at rates of 0%, 2%, and 5% by weight.

Fumigation & Sampling: Chloropicrin was injected at a 20 cm depth. The soil surface was covered
with a polyethylene (PE) tarp. Air was drawn from a flux chamber at the top of the column, and

volatilized chloropicrin was captured in XAD sorbent tubes for analysis.
Measurement: The amount of chloropicrin captured over time was used to calculate total emission

losses. Soil gas concentration was also monitored through ports at various depths.

The following diagram illustrates the experimental workflow for measuring fumigant emissions from soil

columns.
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Start: Prepare Soil Columns

Amend Top Soil with Biochar
(0%, 2%, 5% w/w)

Pack Soil to Target Density

Inject Chloropicrin at 20 cm Depth

Seal Surface with PE Tarp

Install Air Flux Chamber

Collect Volatilized Fumigant
on XAD Tubes Over Time

Analyze Samples
(Calculate Total Emissions)

End: Data Analysis

Click to download full resolution via product page
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Soil Potassium Conversion and Microbial Analysis

This study examined how chloropicrin fumigation affects soil nutrients and microbial communities [1].

Pot Experiment: Soil was treated with chloropicrin (65 mg/kg) and sealed for 7 days. After aerating,

tomato seedlings were planted.
Soil Potassium Measurement: Three forms of potassium were measured in rhizosphere soil at

multiple time points post-fumigation:
Rapidly Available K: Extracted with 1 mol/L NH₄OAc (pH 7.0) and measured by flame

photometry.
Available K: Extracted with 2 mol/L HNO₃ and measured by flame photometry.

Slowly Available K: Extracted by boiling with 1 mol/L HNO₃ for 10 minutes and measured by
flame photometry.

Microbial Community Analysis: DNA was extracted from soil samples, and microbial community
structure was analyzed to link changes to nutrient dynamics.

Interpretation of Available Evidence

Dichloronitromethane's Role: The data confirms that dichloronitromethane is a metabolite of

chloropicrin that degrades more rapidly in biochar than in soil alone [3]. This suggests that
biochar amendments can help mitigate the persistence of both the parent fumigant and its breakdown

product.
Chloropicrin's Low Adsorption: Chloropicrin has a relatively low soil adsorption coefficient (Koc of

25 cm³/g) and is highly volatile [2]. This combination is why a significant focus of research is on
methods, like biochar amendment, to retain it in the soil and reduce atmospheric emissions [3].

Microbial Impact: Chloropicrin fumigation significantly alters soil microbial community structure and
reduces diversity, which is a key mechanism behind its effectiveness and its impact on soil nutrient

cycles [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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